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Compound of Interest

Compound Name: Allyl methacrylate

Cat. No.: B124383

Allyl methacrylate is a flammable and toxic chemical that requires careful handling and
disposal to ensure the safety of laboratory personnel and the protection of the environment.[1]
[2][3][4] Adherence to proper disposal protocols is not only a matter of safety but also a legal
requirement under regulations set by bodies such as the Environmental Protection Agency
(EPA).[5] This guide provides essential, step-by-step procedures for the safe disposal of allyl
methacrylate in a laboratory setting.

Immediate Safety and Handling

Before beginning any disposal procedure, it is crucial to be aware of the hazards associated
with allyl methacrylate. It is a flammable liquid and vapor, harmful if swallowed, toxic in
contact with skin, and fatal if inhaled.[1][2][4] It can also cause skin and serious eye irritation
and may cause damage to organs through prolonged or repeated exposure.[1][4][6] Therefore,
all handling and disposal operations should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[2][7]

Personal Protective Equipment (PPE): Appropriate PPE must be worn at all times when
handling allyl methacrylate. This includes:

o Gloves: Neoprene or nitrile rubber gloves are recommended.[2]

o Eye Protection: Chemical safety goggles are essential. Contact lenses should not be worn.

[2]
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o Protective Clothing: A lab coat or other suitable protective clothing should be worn.[2]

o Respiratory Protection: In case of inadequate ventilation, a NIOSH-certified organic vapor
respirator is necessary.[2]

Quantitative Hazard and Property Data

For quick reference, the key quantitative data for allyl methacrylate are summarized in the

table below.
Property Value
CAS Number 96-05-9[3][6]
Molecular Formula C7H1002[1][3]
Molecular Weight 126.15 g/mol [3]
Flash Point 37 °C/98.6 °F[3]
Boiling Point 144 °C / 291.2 °F[3]
LD50 (Oral, Mouse) 57 mg/kg[4]
LD50 (Dermal, Rabbit) 465 mg/kg[4]
LC50 (Fish, 96h) 0.90 - 1.1 mg/L[2][3]

Step-by-Step Disposal Protocol

Allyl methacrylate must be disposed of as hazardous waste.[3][5] It should never be poured
down the drain or mixed with regular trash.[1][8]

1. Waste Collection:

» Designate a specific, compatible container for allyl methacrylate waste. Plastic bottles are
often preferred over glass to minimize the risk of breakage.[5]

e The container must have a leak-proof, screw-on cap.[9] Corks or parafilm are not acceptable
closures.[9]
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Ensure the waste container is properly labeled as "Hazardous Waste".[5] The label must
include the full chemical name ("Allyl Methacrylate"), the quantity, the date of generation,
the place of origin (e.g., lab and room number), and the principal investigator's name and
contact information.[5]

. Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated storage area, away
from heat, sparks, open flames, and other sources of ignition.[2][7]

The storage area should be equipped with secondary containment to capture any potential
leaks or spills.[9]

Segregate allyl methacrylate waste from incompatible materials, such as oxidizing agents.

[2]
. Disposal of Contaminated Materials:

Any materials that have come into contact with allyl methacrylate, such as absorbent paper,
gloves, and other lab supplies, must also be treated as hazardous waste.[9]

These items should be double-bagged in clear plastic bags, sealed, and labeled as
hazardous waste with a list of the chemical constituents.[9]

. Disposal of Empty Containers:

An empty container that has held allyl methacrylate must be triple-rinsed with a suitable
solvent (e.g., acetone or ethanol) before it can be disposed of as regular trash.[10][11]

The rinsate from the triple-rinse procedure is considered hazardous waste and must be
collected in the designated allyl methacrylate waste container.[10]

After triple-rinsing, deface the original chemical label on the container and remove the cap
before disposing of it in the regular trash.[11]

. Arranging for Waste Pickup:
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» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[5]

» Follow all institutional procedures for waste pickup, which may include completing a
hazardous waste information form.[5]

Experimental Workflow for Disposal

The logical flow for the proper disposal of allyl methacrylate is illustrated in the diagram
below.
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Caption: Workflow for the proper disposal of allyl methacrylate.
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By following these procedures, researchers, scientists, and drug development professionals
can ensure the safe and compliant disposal of allyl methacrylate, fostering a secure
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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